Cas no 54502-93-1 (1,2-Benzenediol, 3,4-dibromo-5-(ethoxymethyl)-)

1,2-Benzenediol, 3,4-dibromo-5-(ethoxymethyl)- structure
54502-93-1 structure
Product Name:1,2-Benzenediol, 3,4-dibromo-5-(ethoxymethyl)-
CAS No:54502-93-1
MF:C9H10Br2O3
MW:325.98190164566
CID:335965
PubChem ID:42645057
Update Time:2025-04-19

1,2-Benzenediol, 3,4-dibromo-5-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 3,4-dibromo-5-(ethoxymethyl)-
    • 3,4-dibromo-5-(ethoxymethyl)benzene-1,2-diol
    • ethyl lanosol
    • 54502-93-1
    • 3,4-dibromo-5-(ethoxymethyl)-1,2-benzenediol
    • CHEMBL463140
    • DTXSID60655318
    • Inchi: 1S/C9H10Br2O3/c1-2-14-4-5-3-6(12)9(13)8(11)7(5)10/h3,12-13H,2,4H2,1H3
    • InChI Key: KEOOZBGAPIEERQ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=C(C=C1COCC)O)O)Br

Computed Properties

  • Exact Mass: 325.89762g/mol
  • Monoisotopic Mass: 323.89967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 49.7Ų
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